N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline

• CAS No.: 34885-69-3
• Molecular Formula: C22H24N3OP
• Molecular Weight: 377.4 g/mol
• IUPAC Name: N-[(5-oxo-1,3-diphenyl-1,3,5λ5-diazaphosphinan-5-yl)methyl]aniline
• InChI: InChI=1S/C22H24N3OP/c26-27(16-23-20-10-4-1-5-11-20)18-24(21-12-6-2-7-13-21)17-25(19-27)22-14-8-3-9-15-22/h1-15,23H,16-19H2
• InChI Key: RLJGXZSSEKQPOF-UHFFFAOYSA-N
• Canonical SMILES: C1N(CP(=O)(CN1C2=CC=CC=C2)CNC3=CC=CC=C3)C4=CC=CC=C4

Description

N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline is a complex organic compound featuring a unique diazaphosphinan structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline typically involves the cyclocondensation of N-phenyl hydrazine with acrylonitrile in ethanol at reflux conditions. This is followed by further reactions to introduce the diazaphosphinan moiety .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis likely involves similar steps to those used in laboratory settings, scaled up to accommodate larger quantities.

Chemical Reactions Analysis

Types of Reactions

N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can modify the diazaphosphinan ring, potentially leading to different derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl rings, to introduce various functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like ethanol or dichloromethane .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different phosphine oxides, while substitution reactions can introduce various functional groups onto the phenyl rings.

Scientific Research Applications

N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline involves its interaction with specific molecular targets. The compound’s unique structure allows it to bind to various enzymes and receptors, potentially inhibiting or activating specific pathways. This interaction can lead to various biological effects, depending on the target and context .

Comparison with Similar Compounds

Similar Compounds

N-phenyl pyrazolines: These compounds share some structural similarities and are also used in various chemical and biological applications.

Indole derivatives: Known for their diverse biological activities, these compounds are structurally different but share some functional similarities with N-[(5-oxo-1,3-diphenyl-1,3,5lambda5-diazaphosphinan-5-yl)methyl]aniline.

Uniqueness

This compound is unique due to its diazaphosphinan structure, which imparts specific chemical and biological properties not found in other similar compounds. This uniqueness makes it a valuable compound for research and development in various fields.